Cas no 1804028-96-3 (5-Cyano-3,4-difluoro-2-(trifluoromethoxy)pyridine)

• Product Name: 5-Cyano-3,4-difluoro-2-(trifluoromethoxy)pyridine
• CAS No: 1804028-96-3
• MF: C₇HF₅N₂O
• MW: 224.087658643723
• CID: 4910142
• Update Time: 2025-06-07

5-Cyano-3,4-difluoro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3,4-difluoro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HF5N2O/c8-4-3(1-13)2-14-6(5(4)9)15-7(10,11)12/h2H
• InChI Key： FCRKMJKPWFSVBR-UHFFFAOYSA-N
• SMILES： FC1=C(C(C#N)=CN=C1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 272
• XLogP3: 2.3
• Topological Polar Surface Area: 45.9

Additional information on 5-Cyano-3,4-difluoro-2-(trifluoromethoxy)pyridine

Introduction to 5-Cyano-3,4-difluoro-2-(trifluoromethoxy)pyridine (CAS No. 1804028-96-3)

5-Cyano-3,4-difluoro-2-(trifluoromethoxy)pyridine, with the CAS number 1804028-96-3, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 5-Cyano-3,4-difluoro-2-(trifluoromethoxy)pyridine consists of a pyridine core substituted with a cyano group at the 5-position, two fluorine atoms at the 3 and 4 positions, and a trifluoromethoxy group at the 2-position. This specific arrangement of functional groups imparts distinct electronic and steric properties to the molecule, making it highly versatile for further chemical modifications.

In recent years, there has been a growing interest in fluorinated heterocycles due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability compared to their non-fluorinated counterparts. The presence of multiple fluorine atoms in 5-Cyano-3,4-difluoro-2-(trifluoromethoxy)pyridine contributes to these advantageous properties, making it an attractive building block for drug discovery efforts.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in numerous cellular processes, and their dysregulation is often associated with various diseases, including cancer. By leveraging the structural features of 5-Cyano-3,4-difluoro-2-(trifluoromethoxy)pyridine, researchers have developed novel inhibitors that target specific kinases with high selectivity and potency.

Recent studies have demonstrated the effectiveness of derivatives of 5-Cyano-3,4-difluoro-2-(trifluoromethoxy)pyridine in inhibiting the activity of Janus kinases (JAKs), which are involved in inflammatory responses and immune regulation. For instance, a series of JAK inhibitors based on this scaffold have shown promising results in preclinical studies, highlighting the potential of this compound class for treating inflammatory disorders.

Another area where 5-Cyano-3,4-difluoro-2-(trifluoromethoxy)pyridine has made significant contributions is in the development of antiviral agents. The unique electronic properties of fluorinated pyridines can enhance the interactions between drug molecules and viral targets, leading to more effective inhibition of viral replication. Researchers have utilized this compound as a key intermediate in synthesizing inhibitors targeting viral proteases and polymerases, demonstrating its versatility in antiviral drug design.

The agrochemical industry has also benefited from the use of 5-Cyano-3,4-difluoro-2-(trifluoromethoxy)pyridine. Fluorinated pyridines are known for their ability to improve the efficacy and environmental stability of pesticides. Derivatives of this compound have been incorporated into new generation herbicides and fungicides that offer enhanced performance while minimizing ecological impact.

The synthesis of 5-Cyano-3,4-difluoro-2-(trifluoromethoxy)pyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative approaches in developing novel bioactive compounds.

In conclusion, 5-Cyano-3,4-difluoro-2-(trifluoromethoxy)pyridine (CAS No. 1804028-96-3) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and functional groups make it an invaluable intermediate for synthesizing bioactive molecules with enhanced properties. As research continues to uncover new applications for this compound, its significance in drug discovery and agricultural science is likely to grow even further.